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Compound of Interest

Compound Name: 3,4-Dimethylheptane

Cat. No.: B1583063

An In-Depth Technical Guide to 3,4-Dimethylheptane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular and physical
properties of 3,4-Dimethylheptane. It includes key quantitative data, a detailed experimental
protocol for its analysis, and a workflow diagram for its isolation and characterization.

Data Presentation: Physicochemical Properties

The fundamental properties of 3,4-Dimethylheptane are summarized in the table below. This
data is essential for its application in research and development, particularly in fields related to
organic chemistry and material science.
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Property Value

Molecular Formula CoH20[1][2][31[41[5][6]

Molecular Weight 128.26 g/mol [1][2]

CAS Number 922-28-1[1][2][5]

Appearance Colorless liquid at room temperature[4][5][7]
Boiling Point 140.60 °C at 760 mm Hg[8]

Density 0.7410 g/cm?3[4]

Insoluble in water; Soluble in nonpolar organic

Solubility solvents such as ether, benzene, and acetone[4]

[7]

A branched alkane with a seven-carbon

(heptane) backbone and two methyl group
Structure ) )

substituents at the third and fourth carbon

positions[4]

Experimental Protocols: Analysis by Gas
Chromatography-Mass Spectrometry (GC-MS)

This section details a standard methodology for the identification and quantification of 3,4-
Dimethylheptane in a liquid sample.

Objective: To qualitatively and quantitatively analyze 3,4-Dimethylheptane using GC-MS. This
method is suitable for separating volatile and semi-volatile organic compounds from a mixture.

1.0 Materials and Reagents
e 3,4-Dimethylheptane standard (=96% purity)
e Hexane (or other suitable nonpolar solvent), HPLC grade

o Sample containing the unknown concentration of 3,4-Dimethylheptane
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e Volumetric flasks (10 mL, 25 mL, 50 mL)

e Micropipettes

e GC vials with septa

2.0 Instrumentation

e Gas Chromatograph equipped with a Mass Spectrometer detector (GC-MS).

e Capillary Column: A nonpolar column, such as a DB-5ms (30m x 0.25mm ID, 0.25um film
thickness), is recommended.

3.0 GC-MS Instrument Conditions

Inlet Temperature: 250 °C

« Injection Mode: Split (Split ratio 50:1)

« Injection Volume: 1 pL

e Carrier Gas: Helium, constant flow rate of 1.0 mL/min

e Oven Temperature Program:

o Initial temperature: 40 °C, hold for 2 minutes

o Ramp: Increase at 10 °C/min to 200 °C

o Hold: Hold at 200 °C for 5 minutes

o MS Transfer Line Temperature: 280 °C

e lon Source Temperature: 230 °C

 lonization Mode: Electron lonization (El) at 70 eV

e Scan Range: 40-300 m/z
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4.0 Procedure
e 4.1 Standard Preparation:
o Prepare a stock solution of 1000 pg/mL of 3,4-Dimethylheptane in hexane.

o Perform serial dilutions to create a calibration curve with concentrations such as 1, 5, 10,
25, and 50 pg/mL.

e 4.2 Sample Preparation:

o Dilute the sample containing the analyte with hexane to ensure the concentration falls
within the calibration range. A 1:100 dilution is a typical starting point.

e 4.3 Analysis:

o Inject the prepared standards, starting with the lowest concentration, to establish the
calibration curve.

o Inject the prepared sample(s).
o Run a solvent blank (hexane) between samples to prevent carryover.
5.0 Data Analysis

e Qualitative Identification: Identify the 3,4-Dimethylheptane peak in the sample's
chromatogram by comparing its retention time to that of the standard. Confirm identity by
matching the mass spectrum of the sample peak with the reference spectrum from the
standard or a spectral library.

o Quantitative Analysis: Calculate the area of the characteristic ion peak for 3,4-
Dimethylheptane. Plot a calibration curve of peak area versus concentration for the
standards. Determine the concentration of 3,4-Dimethylheptane in the sample by
interpolating its peak area onto the curve.

Mandatory Visualization: Experimental Workflow
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The following diagram illustrates a typical workflow for the isolation and characterization of 3,4-
Dimethylheptane from a complex hydrocarbon mixture, such as a petroleum fraction.

Hydrocarbon Mixture
(e.g., Petroleum Distillate)
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Workflow for Isolation and Characterization of 3,4-Dimethylheptane
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Click to download full resolution via product page

Workflow for isolating and identifying 3,4-Dimethylheptane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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